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Compound of Interest

Compound Name:
trans-1-Benzyl-3-methyl-piperidin-

4-ol

CAS No.: 102234-72-0

Cat. No.: B3203817

Get Quote

Executive Summary
The molecular formula C₁₃H₁₉NO (MW 205.30 g/mol ) encompasses a diverse range of

positional isomers, primarily within the substituted cathinone and amphetamine classes. For the

analytical scientist, these isomers present a significant challenge: they often share identical

molecular weights, similar retention times, and indistinguishable base peaks (m/z 100) in

Electron Ionization (EI) Mass Spectrometry. This guide details the physicochemical properties

and establishes a self-validating protocol for the definitive identification of these compounds.

Chemical Identity & Isomer Profiles
The three primary isomers of interest are structural analogs differing in alkyl chain length and

amine substitution.

A. Hexedrone
IUPAC Name: 2-(methylamino)-1-phenylhexan-1-one

Class: Synthetic Cathinone[1][2][3][4]
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Structure: Characterized by a six-carbon alpha-alkyl chain and a methylamino group. It is a

positional isomer of pentedrone derivatives.

Status: NPS (Schedule I in many jurisdictions).

B. N-Ethylpentedrone (NEP)[2][4]
IUPAC Name: 2-(ethylamino)-1-phenylpentan-1-one[5]

Class: Synthetic Cathinone[1][2][3][4]

Structure: Features a five-carbon alpha-alkyl chain and an ethylamino group. It is the N-ethyl

analog of Pentedrone.[5][6]

Status: NPS (Widely abused stimulant).

C. Diethylpropion (Amfepramone)
IUPAC Name: 2-(diethylamino)-1-phenylpropan-1-one

Class: Amphetamine-like Anorectic[7]

Structure: A short three-carbon alpha-chain with a bulky N,N-diethylamino group.

Status: Schedule IV Pharmaceutical (Treats obesity).

Physical & Chemical Properties[9][10][11][12]
The following table synthesizes the physicochemical data. Note that while Molecular Weight

(MW) is identical, differences in lipophilicity (LogP) and boiling point drive the separation in Gas

Chromatography.
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Property Hexedrone
N-Ethylpentedrone
(NEP)

Diethylpropion

Formula C₁₃H₁₉NO C₁₃H₁₉NO C₁₃H₁₉NO

Molar Mass 205.30 g/mol 205.30 g/mol 205.30 g/mol

Exact Mass 205.1467 Da 205.1467 Da 205.1467 Da

Amine Type Secondary (N-Methyl) Secondary (N-Ethyl) Tertiary (N,N-Diethyl)

Alpha Chain Hexyl (C6) Pentyl (C5) Propyl (C3)

Predicted LogP ~3.1 ~2.9 ~2.7

pKa (Est.) 8.5 - 9.0 8.5 - 9.0 7.8 - 8.2

Appearance White Crystalline Solid White Crystalline Solid
White Crystalline

Powder

Solubility
Soluble in MeOH,

EtOH, DMSO

Soluble in MeOH,

EtOH

Sol. in Water (acidic),

EtOH

Technical Insight: The tertiary amine of Diethylpropion results in a lower pKa compared to the

secondary amines (Hexedrone/NEP), making pH-dependent extraction a viable method for

group separation.

Analytical Differentiation Strategy
The primary analytical pitfall is the m/z 100 base peak. Under standard 70eV EI-GC-MS

conditions, all three compounds undergo alpha-cleavage to produce an immonium ion of mass

100 Da.

Hexedrone Fragment:

NEP Fragment:
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Diethylpropion Fragment:

Differentiation Workflow
To resolve this, analysts must rely on Secondary Fragmentation and Retention Time (RT).

NEP & Diethylpropion: The N-ethyl group allows for a hydrogen rearrangement and loss of

ethylene (28 Da), often producing a diagnostic peak at m/z 72.

Hexedrone: The N-methyl group cannot lose ethylene; the m/z 72 peak is typically absent or

negligible.

Elution Order (HP-5MS): Diethylpropion (Branched/Compact) < NEP < Hexedrone (Longest

Chain).

Decision Tree Diagram
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Figure 1: Analytical decision tree for differentiating C13H19NO isomers using GC-MS

fragmentation and retention behavior.

Experimental Protocols
Protocol A: Sample Preparation (Liquid-Liquid Extraction)
This protocol isolates basic drugs (cathinones) from cutting agents.

Dissolution: Dissolve 10 mg of sample in 5 mL deionized water.

Basification: Add 100 μL of 1M NaOH to adjust pH to >10. (Converts salts to free base).

Extraction: Add 2 mL of Ethyl Acetate. Vortex for 30 seconds.

Separation: Centrifuge at 3000 rpm for 3 minutes.

Collection: Transfer the top organic layer to a GC vial.

Dry: (Optional) Evaporate to dryness under nitrogen and reconstitute in 100 μL Ethyl Acetate

for high sensitivity.

Protocol B: GC-MS Parameters
Column: HP-5MS (30m × 0.25mm × 0.25μm) or equivalent.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Splitless mode, 250°C.

Oven Program:

Start at 80°C (hold 1 min).

Ramp 15°C/min to 280°C.

Hold 5 min.

MS Source: 230°C, Quadrupole: 150°C.
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Scan Range: m/z 40–450.

Self-Validation Step: Run a blank solvent (Ethyl Acetate) and a known alkane ladder (C10-C30)

to calculate Retention Indices (RI). Hexedrone typically elutes 0.5–1.0 minute after NEP under

these conditions due to the longer alkyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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